Cas no 178242-87-0 (Methyl 2-(1-aminocycloheptyl)acetate)

Methyl 2-(1-aminocycloheptyl)acetate is a cycloheptyl-based ester compound featuring both an amine and an ester functional group, making it a versatile intermediate in organic synthesis. Its unique structure, combining a seven-membered ring with reactive moieties, allows for applications in the preparation of complex pharmacophores and fine chemicals. The presence of the amino group enables further derivatization, while the ester functionality offers flexibility in hydrolysis or transesterification reactions. This compound is particularly valuable in medicinal chemistry for the development of novel bioactive molecules. Its stability and well-defined reactivity profile make it a reliable building block for research and industrial applications.

Methyl 2-(1-aminocycloheptyl)acetate structure

178242-87-0 structure

Product Name:Methyl 2-(1-aminocycloheptyl)acetate

CAS No:178242-87-0

MF:C₁₀H₁₉NO₂

MW:185.26336312294

CID:5714983

PubChem ID:10583681

Update Time:2025-06-07

Methyl 2-(1-aminocycloheptyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl2-(1-aminocycloheptyl)acetate
- 178242-87-0
- EN300-1285500
- Methyl 2-(1-aminocycloheptyl)acetate
- AKOS017515752
- Cycloheptaneacetic acid, 1-amino-, methyl ester
- Inchi： 1S/C10H19NO2/c1-13-9(12)8-10(11)6-4-2-3-5-7-10/h2-8,11H2,1H3
- InChI Key： FCVYTBLHTWLCNY-UHFFFAOYSA-N
- SMILES： O(C)C(CC1(CCCCCC1)N)=O

Computed Properties

Exact Mass: 185.141578849g/mol
Monoisotopic Mass: 185.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 0.986±0.06 g/cm3(Predicted)
Boiling Point: 250.1±13.0 °C(Predicted)
pka: 9.16±0.20(Predicted)

Methyl 2-(1-aminocycloheptyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1285500-1.0g	methyl 2-(1-aminocycloheptyl)acetate	178242-87-0	1g	$0.0	2023-06-07
Enamine	EN300-1285500-50mg	methyl 2-(1-aminocycloheptyl)acetate	178242-87-0	50mg	$348.0	2023-10-01
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